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Compound of Interest

Compound Name: SRS16-86

Cat. No.: B15582018

Technical Support Center: SRS16-86 Powder

This guide provides best practices for the long-term storage and handling of SRS16-86 powder
to ensure its stability and efficacy for research purposes.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for SRS16-86 powder?

For long-term stability, SRS16-86 powder should be stored at 4°C.[1] It is crucial to keep the
powder in a tightly sealed container, protected from light and moisture to prevent degradation.
[1] For extended storage periods, exceeding several weeks, storing at -20°C or -80°C is
recommended.[2]

Q2: How should | store SRS16-86 powder for short-term use?

For short-term use, lyophilized SRS16-86 powder is stable at room temperature for several
days to weeks when kept in its original packaging.[2] Alternatively, it can be stored at 4°C or
colder.[2] Always protect the powder from intense light.[2]

Q3: My SRS16-86 powder has formed clumps. Is it still usable?

Clumping of the powder may indicate exposure to moisture. While this does not definitively
mean the compound has degraded, it is advisable to perform a quality control check, such as
HPLC, to confirm its purity before use. To prevent clumping, ensure the container is always
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tightly sealed and consider using a desiccator, especially in environments without temperature
and humidity control.

Q4: The apparent volume of the SRS16-86 powder | received seems low. Is this a cause for
concern?

The apparent volume of lyophilized powders can vary between vials containing the same mass
of product. This difference should not be a cause for concern. Some powders can be highly
hygroscopic and may appear as a gel or be difficult to see.

Q5: What is the best way to handle SRS16-86 powder upon receipt?

Upon receiving SRS16-86 powder, it is best to handle it in a clean, well-ventilated area. If you
need to weigh the powder, do so quickly as some compounds can be hygroscopic.

Storage Condition Summary

Storage Duration Temperature Light/Moisture Conditions

Protect from intense light; keep

Short-Term (Days to Weeks) Room Temperature or < 4°C
sealed.[1][2]

Protect from light; keep dry
Long-Term (Weeks to Months) 4°C
and sealed.[1]

Extended Long-Term (> 4 Protect from light; keep dry
<-20°C or -80°C
weeks) and sealed.[2]

Experimental Protocols

While specific experimental protocols for validating the stability of stored SRS16-86 are not
readily available, a general approach to quality control can be adopted.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment:

o Standard Preparation: Prepare a stock solution of freshly acquired, high-purity SRS16-86 in
a suitable solvent (e.g., DMSO) at a known concentration. Generate a standard curve by
preparing a series of dilutions.
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o Sample Preparation: Prepare a solution of the stored SRS16-86 powder in the same solvent
and at the same concentration as the primary stock solution of the standard.

e HPLC Analysis:
o Use a suitable C18 column.

o Employ a gradient elution method with mobile phases such as acetonitrile and water, both
containing a small percentage of a modifier like trifluoroacetic acid (TFA) or formic acid.

o Set the detector to a wavelength appropriate for detecting SRS16-86.

o Data Analysis: Compare the chromatogram of the stored sample to the standard. The
appearance of significant degradation peaks or a decrease in the area of the main peak
relative to the standard would indicate degradation.

Logical Workflow for SRS16-86 Powder Storage
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Caption: Decision workflow for the appropriate storage of SRS16-86 powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. abmole.com [abmole.com]
o 2. Peptide handling & storage guidelines - How to store a peptide? [sb-peptide.com]

 To cite this document: BenchChem. [Best practices for long-term storage of SRS16-86
powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582018#best-practices-for-long-term-storage-of-
Srs16-86-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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